Cas no 42198-13-0 (1,2-PropanediaMine, 2-Methyl-N1-(3-Methylphenyl)-)
42198-13-0 structure
Product Name:1,2-PropanediaMine, 2-Methyl-N1-(3-Methylphenyl)-
CAS No:42198-13-0
MF:C11H18N2
MW:178.274022579193
CID:831625
Update Time:2026-04-29
1,2-PropanediaMine, 2-Methyl-N1-(3-Methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-PropanediaMine, 2-Methyl-N1-(3-Methylphenyl)-
- 2-Methyl-N<sup>1</sup>-(3-methylphenyl)-1,2-propanediamine
- 1,1-Dimethylindan-4-carbonsaeureethylester
- 1,1-Dimethyl-N2-m-tolyl-aethandiyldiamin
- 1,1-dimethyl-N2-m-tolyl-ethanediyldiamine
- 1.1-Dimethyl-N2-m-tolyl-aethylendiamin
- 1H-Indene-4-carboxylic acid, 2,3-dihydro-1,1-dimethyl-, ethyl ester
- 2-Amino-1-m-toluidino-2-methyl-propan
- AC1L25UD
- Ethyl 1,1-dimethyl-4-indanecarboxylate
- Ethyl 1,1-dimethylindan-4-carboxylate
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- Inchi: InChI=1S/C11H18N2/c1-9-5-4-6-10(7-9)13-8-11(2,3)12/h4-7,13H,8,12H2,1-3H3
- InChI Key: YCZSWNXRZNABRR-UHFFFAOYSA-N
- SMILES: CC1=CC(=CC=C1)NCC(C)(C)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
1,2-PropanediaMine, 2-Methyl-N1-(3-Methylphenyl)- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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